2-Bromo-4-hydroxynicotinonitrile
Overview
Description
2-Bromo-4-hydroxynicotinonitrile (2B4HNN) is a brominated hydroxy-nicotinonitrile compound that has been studied for its potential applications in scientific research. 2B4HNN has been found to have a number of biochemical and physiological effects, and is being explored for its potential use in research experiments.
Scientific Research Applications
Herbicide Resistance and Detoxification
A significant application of related brominated nitriles involves the development of herbicide resistance in transgenic plants. This is achieved through the expression of detoxification genes from bacteria, enabling plants to convert herbicides like bromoxynil into non-toxic metabolites, showcasing a method to enhance crop resilience against chemical herbicides (Stalker, McBride, & Malyj, 1988).
Biotransformation and Environmental Degradation
Studies have also explored the biotransformation of bromoxynil under various anaerobic conditions, indicating the herbicide's degradation by soil microorganisms. This research is crucial for understanding how bromoxynil and potentially related compounds are broken down in the environment, impacting the persistence and toxicity of such chemicals (Knight, Berman, & Häggblom, 2003).
Microbial Degradation Pathways
The microbial degradation of bromoxynil and its pathway, involving specific bacteria capable of utilizing the compound as a nitrogen source, has been a focus of research. Such studies offer insights into the potential for bioremediation strategies and the natural attenuation of bromoxynil in the environment (McBride, Kenny, & Stalker, 1986).
Non-Extractable Residues and Microbial Turnover
Research into the microbial turnover and formation of non-extractable residues (NER) of bromoxynil in soil microcosms addresses the fate of this herbicide post-application. Understanding the proportion of biogenic versus xenobiotic NERs helps evaluate the environmental impact of bromoxynil use (Nowak, Telscher, Seidel, & Miltner, 2018).
Analytical Detection in Environmental Samples
Development of analytical methods, such as enzyme-linked immunosorbent assays (ELISA), for the detection of bromoxynil in water samples demonstrates the importance of monitoring environmental contamination. These methods enable the tracking of bromoxynil levels in various water sources, assisting in the assessment of its environmental presence and potential risks (Cao, Lu, Long, Hong, & Sheng, 2005).
properties
IUPAC Name |
2-bromo-4-oxo-1H-pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrN2O/c7-6-4(3-8)5(10)1-2-9-6/h1-2H,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSCVYEBXCLQANK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=C(C1=O)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10383033 |
Source
|
| Record name | 2-BROMO-4-HYDROXYNICOTINONITRILE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10383033 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-hydroxynicotinonitrile | |
CAS RN |
635731-97-4 |
Source
|
| Record name | 2-BROMO-4-HYDROXYNICOTINONITRILE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10383033 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
